2-pyridin-2-yl-3,4-dihydropyrazol-5-amine
Cat. No. B8714521
M. Wt: 162.19 g/mol
InChI Key: NMGKDNKYQPLFJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04622401
Procedure details
A 0.58 g. amount of sodium metal is dissolved in 150 ml. of absolute ethanol, then 14.0 g. of 2-hydrazinopyridine is added followed by 12.7 g. of betaethoxypropionitrile. The reaction mixture is refluxed on a steam bath for 16 hours, then the solvent is removed in vacuo. Water is added and the solid collected by filtration. The solid is recrystallized twice from acetone to give 5.55 g. of the product of the Example as tan colored crystals, m.p. 168.5°-171° C.
Identifiers
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REACTION_CXSMILES
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[Na].[NH:2]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][N:5]=1)[NH2:3].C(O[CH2:13][CH2:14][C:15]#[N:16])C>C(O)C>[NH2:16][C:15]1[CH2:14][CH2:13][N:2]([C:4]2[CH:9]=[CH:8][CH:7]=[CH:6][N:5]=2)[N:3]=1 |^1:0|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(N)C1=NC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OCCC#N
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is refluxed on a steam bath for 16 hours
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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Water is added
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FILTRATION
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Type
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FILTRATION
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Details
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the solid collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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The solid is recrystallized twice from acetone
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CUSTOM
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Type
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CUSTOM
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Details
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to give 5.55 g
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Outcomes
Product
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Name
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Type
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Smiles
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NC1=NN(CC1)C1=NC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
